Cas no 91822-69-4 (2-ethyl-1H-benzo[f]benzimidazole-4,9-dione)

• Product Name: 2-ethyl-1H-benzo[f]benzimidazole-4,9-dione
• CAS No: 91822-69-4
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 997482
• PubChem ID: 225437
• Update Time: 2025-04-20

2-ethyl-1H-benzo[f]benzimidazole-4,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-benzo[f]benzimidazole-4,9-dione
• DTXSID60279957
• NSC-14772
• NSC14772
• 91822-69-4
• NCI60_001008
• CHEMBL2004372

• Inchi： 1S/C13H10N2O2/c1-2-9-14-10-11(15-9)13(17)8-6-4-3-5-7(8)12(10)16/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： BDRALAFPLKRVJQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C1NC(CC)=N2)=O

Computed Properties

• Exact Mass: 226.074
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 521.2°C at 760 mmHg
• Flash Point: 263.5°C
• Refractive Index: 1.665
• PSA: 62.82000
• LogP: 1.74750